Cas no 2567-59-1 (N,N-Dibutyl-2-chloroacetamide)

• Product Name: N,N-Dibutyl-2-chloroacetamide
• CAS No: 2567-59-1
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• MDL: MFCD00040118
• CID: 280423
• PubChem ID: 222374
• Update Time: 2025-05-21

N,N-Dibutyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N-dibutyl-2-chloro-
• 2‐CHLORO‐N,N‐DIBUTYLACETAMIDE
• N,N-dibutyl-2-chloroacetamide
• Acetamide,N,N-dibutyl-2-chloro
• N,N-dibutylchloroacetamide
• N,N-di-n-butyl-2-chloroacetamide
• N,N-di-n-butylcarbamoyl methyl chloride
• N,N-dibutyl-2-chloro-Acetamide
• 2-chloro-N,N-dibutylacetamide
• GWLDNNDUGQPSRE-UHFFFAOYSA-N
• Acetamide, N,N-dibutyl-2-chloro-
• NSC8291
• N,N-di(n-butyl)chloroacetamide
• 2-chloro-N,N-dibutyl-acetamide
• N,N-Dibutyl-2-chloroacetamide #
• NE10951
• ST50973606
• NSC-8291
• SCHEMBL5908194
• AS-60054
• AKOS003881768
• DTXSID80278583
• 2567-59-1
• MFCD00040118
• EN300-22946
• CS-0215241
• A11068
• 5KM4H75KNF
• alpha-Monochloroacetic acid di-n-butylamide
• N,N-Dibutyl-2-chloroacetamide

• MDL： MFCD00040118
• Inchi： 1S/C10H20ClNO/c1-3-5-7-12(8-6-4-2)10(13)9-11/h3-9H2,1-2H3
• InChI Key： GWLDNNDUGQPSRE-UHFFFAOYSA-N
• SMILES： ClCC(N(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 205.12300
• Monoisotopic Mass: 205.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 0.982
• Boiling Point: 279.1°Cat760mmHg
• Flash Point: 122.6°C
• Refractive Index: 1.456
• PSA: 20.31000
• LogP: 2.65400

Additional information on N,N-Dibutyl-2-chloroacetamide

N,N-Dibutyl-2-chloroacetamide (CAS No 2567-59-1): A Comprehensive Overview

N,N-Dibutyl-2-chloroacetamide, also known by its CAS number 2567-59-1, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of acetamide, with specific modifications that enhance its properties for specialized uses. The structure of N,N-Dibutyl-2-chloroacetamide includes a chlorinated group at the second position of the acetamide backbone, along with two butyl groups attached to the nitrogen atom. These structural features contribute to its unique chemical behavior and reactivity.

Recent studies have highlighted the potential of N,N-Dibutyl-2-chloroacetamide in the field of organic synthesis, particularly as an intermediate in the production of more complex molecules. Researchers have explored its role in nucleophilic substitution reactions, where its chlorinated group acts as a leaving group, facilitating the formation of diverse products. This property makes it valuable in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of N,N-Dibutyl-2-chloroacetamide typically involves a multi-step process, starting from acetyl chloride or other suitable precursors. The reaction conditions, including temperature and solvent choice, play a crucial role in determining the yield and purity of the final product. Advanced techniques such as chromatography and mass spectrometry are employed to ensure the compound meets stringent quality standards required for industrial applications.

In terms of physical properties, N,N-Dibutyl-2-chloroacetamide exhibits a melting point of approximately 45°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and direct sunlight.

One of the most promising areas of research involving N,N-Dibutyl-2-chloroacetamide is its application in polymer chemistry. Scientists have investigated its ability to act as a chain transfer agent in polymerization reactions, which could lead to the development of novel materials with tailored properties. Additionally, its role as a catalyst in certain transformations has been explored, offering potential improvements in reaction efficiency and selectivity.

The environmental impact of N,N-Dibutyl-2-chloroacetamide has also been a topic of interest among researchers. Studies indicate that under aerobic conditions, the compound undergoes biodegradation at a moderate rate, suggesting that it may not persist indefinitely in natural ecosystems. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, N,N-Dibutyl-2-chloroacetamide (CAS No 2567-59-1) is a versatile compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and material science. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an even more significant role in shaping future technological advancements.